3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)-5-pyridin-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C25H29N3O5/c1-17-16-18(7-8-20(17)32-2)23(29)21-22(19-6-3-4-9-26-19)28(25(31)24(21)30)11-5-10-27-12-14-33-15-13-27/h3-4,6-9,16,22,29H,5,10-15H2,1-2H3/b23-21+
• InChI Key: DWPPTFJZBZVMQA-XTQSDGFTSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=N4)/O)OC
• SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=N4)O)OC

Description

3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HPP-4382, is a small molecule inhibitor of the protein kinase CK1δ. CK1δ is a serine/threonine protein kinase that plays a crucial role in the regulation of various cellular processes, including cell division, circadian rhythm, and DNA damage response. Inhibition of CK1δ has been shown to have therapeutic potential in the treatment of various diseases, including cancer, neurodegenerative disorders, and sleep disorders.

Mechanism of Action

3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one inhibits the activity of CK1δ by binding to the ATP-binding site of the kinase. This results in the inhibition of downstream signaling pathways that are regulated by CK1δ, leading to the observed biological effects of 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one.
Biochemical and Physiological Effects:
3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, regulation of circadian rhythm, and improvement of sleep quality. These effects are mediated through the inhibition of CK1δ activity.

Advantages and Limitations for Lab Experiments

3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages as a research tool. It is a highly specific inhibitor of CK1δ, with minimal off-target effects. It is also relatively easy to synthesize and has good stability. However, one limitation of 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is its relatively low potency, which may require higher concentrations for effective inhibition of CK1δ activity.

Future Directions

Future research on 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one could focus on several areas. One area of interest is the development of more potent analogs of 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one with improved pharmacokinetic properties. Another area of interest is the investigation of the therapeutic potential of 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in various disease models, including cancer and neurodegenerative diseases. Finally, further studies on the mechanism of action of 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one could provide insights into the regulation of CK1δ activity and its downstream signaling pathways.

Synthesis Methods

The synthesis of 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves a multistep process, starting with the reaction of 2-pyridinecarboxaldehyde with 4-methoxy-3-methylbenzoyl chloride to form the intermediate compound 4-methoxy-3-methylbenzoyl-2-pyridinecarboxaldehyde. This intermediate is then reacted with 3-(4-morpholinyl)propylamine to form the key intermediate 3-(4-morpholinyl)propyl-4-methoxy-3-methylbenzoyl-2-pyridinecarboxaldehyde. The final step involves the reaction of this intermediate with 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one to form 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer activity in various cancer cell lines, including breast, lung, and colon cancer. 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, 3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to regulate circadian rhythm and improve sleep quality in animal models.